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Compound of Interest

Compound Name: Reactive Orange 122
CAS No.: 12220-12-1
Cat. No.: B1172505
Get Quote
AN-RO122-01
Abstract

This document provides a detailed protocol for the preparation of stock solutions of Reactive
Orange 122 (C.l. Reactive Orange 122), a synthetic azo dye widely used in research and
industrial applications. The protocol covers necessary materials, safety precautions, a step-by-
step procedure for dissolution, and appropriate storage conditions to ensure solution stability.

Introduction

Reactive Orange 122 is an anionic azo dye known for its high water solubility and its ability to
form covalent bonds with substrates, making it particularly useful in textile dyeing and
environmental studies.[1][2] Proper preparation of a stock solution is the first critical step for
ensuring accuracy and reproducibility in experiments involving this dye. This protocol outlines a
standardized procedure for researchers, scientists, and drug development professionals.

Physicochemical Properties
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A summary of the key quantitative data for Reactive Orange 122 is presented in Table 1. This
information is essential for accurate calculations and handling.

Table 1: Physicochemical Data for Reactive Orange 122

Property Value References

Molecular Formula C31H20CIN7Nas4016Ss [2]1[3][4]

Molecular Weight 1034.27 g/mol [2][3]
Orange solid particulate or

Appearance [1][5]
powder

CAS Number 12220-12-1, 79809-27-1 [11[31[61[7]

o >100 g/L at 25°C; >200 g/L at

Solubility in Water [6][8]
20°C

Recommended Solvent Distilled Water [9][10]

| Storage Conditions | Store in a dry, cool place in a sealed container away from direct sunlight.

(51161 |

Experimental Protocol

This protocol details the procedure for preparing a 10 mM stock solution of Reactive Orange
122. The concentration can be adjusted as needed by modifying the mass of the solute.

3.1. Required Materials and Equipment

Reactive Orange 122 powder (MW: 1034.27 g/mol )

Distilled or deionized water

Analytical balance

Spatula and weighing paper/boat

Volumetric flask (appropriate size, e.g., 100 mL)
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Beaker

Magnetic stirrer and stir bar (optional)

Vortex mixer or sonicator (optional)

Storage bottles (amber glass or opaque plastic, tightly sealed)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat, and dust mask.

3.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood to minimize inhalation of the dye
powder.[5]

Reactive Orange 122 may cause sensitization by inhalation and skin contact; avoid direct
contact with skin and eyes and do not breathe the dust.[5]

Wear appropriate PPE, including safety goggles, nitrile gloves, a lab coat, and a dust mask.

[5]

In case of accidental spills, dampen the powder with moist sand before sweeping to prevent
dust from becoming airborne.[5]

3.3. Preparation Procedure
o Calculate the Required Mass:

o To prepare 100 mL of a 10 mM stock solution, calculate the required mass of Reactive
Orange 122:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.100 L x 1034.27 g/mol = 1.034 g
e Weigh the Dye:

o Place a weighing boat on the analytical balance and tare it.
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o Carefully weigh out the calculated mass (1.034 g) of Reactive Orange 122 powder using
a clean spatula.

e Dissolve the Dye:

o Transfer the weighed powder into a beaker containing approximately 80 mL of distilled
water.

o Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the solution
until the dye is fully dissolved. Due to its high solubility, this should occur readily.[1][5]

o Alternatively, the powder can be added directly to a volumetric flask partially filled with the
solvent, followed by agitation using a vortex mixer or sonication to facilitate dissolution.

e Final Volume Adjustment:

o Once the dye is completely dissolved, quantitatively transfer the solution from the beaker
to a 100 mL volumetric flask.

o Rinse the beaker with a small amount of distilled water and add the rinsing to the
volumetric flask to ensure all the dye is transferred.

o Carefully add distilled water to the flask until the bottom of the meniscus reaches the
calibration mark.

e Homogenization and Storage:
o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

o Transfer the final stock solution to a clearly labeled storage bottle. The label should
include the chemical name (Reactive Orange 122), concentration (10 mM), preparation
date, and your initials.

o Store the bottle in a cool, dry, and dark place.[5][6] The product is stable under normal
conditions.[5][7]

Visualization of Experimental Workflow
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The following diagram illustrates the logical steps for preparing the stock solution.
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1. Safety Check

(Wear Gloves, Goggles, Mask)
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l Dissolution Phase
3. Weigh Dye Powder 4. Measure Solvent
on Analytical Balance (Distilled Water)

5. Combine Dye and Solvent
Stir or Sonicate Until Dissolved

6. Adjust to Final Volume
in Volumetric Flask

Storage Phase

7. Transfer to Labeled Bottle

8. Store in a Cool, Dry, Dark Place

Click to download full resolution via product page

Caption: Workflow for preparing Reactive Orange 122 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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